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Compound of Interest

Compound Name: 6-Chloro-4-methylpyridin-2-amine
CAS No.: 51564-92-2
Cat. No.: B118308
Get Quote
. J

Executive Summary & Chemical Identity

6-Chloro-4-methylpyridin-2-amine (CAS: 51564-92-2) is a functionalized aminopyridine
scaffold widely utilized in the synthesis of HIV-1 reverse transcriptase inhibitors (e.g.,
Nevirapine analogs) and kinase inhibitors.[1] While invaluable as a building block, its structural
class—halogenated aminopyridines—presents a significant toxicity profile that requires
rigorous containment strategies.

This guide moves beyond generic safety data sheets (SDS) to provide a risk-based operational
framework. It treats the compound as a High Hazard/Potent Compound (OEB 3/4 equivalent)
due to structural alerts associated with aminopyridines, which can exhibit neurotoxicity
(potassium channel blocking activity) and rapid dermal absorption.

Table 1: Chemical Identity & Physical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b118308#bc-rfq
https://www.benchchem.com/product/b118308/docs?utm_src=pdf-body#high-potency-handling-protocol-6-chloro-4-methylpyridin-2-amine
https://www.bldpharm.com/products/45644-21-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification
CAS Number 51564-92-2
IUPAC Name 6-Chloro-4-methylpyridin-2-amine
2-Amino-6-chloro-4-picoline; 2-Amino-6-chloro-
Synonyms o
4-methylpyridine
Molecular Formula CeH7CIN2 (MW: 142.59 g/mol)
Physical State White to yellow-brown crystalline solid
N Soluble in DMSO, Methanol, Ethyl Acetate; Low
Solubility S
solubility in water
2-8°C (Refrigerate); Store under inert gas
Storage

(Argon/Nitrogen)

Hazard Identification & Toxicological Context

Core Safety Directive: Do not underestimate this compound based on "Warning" labels alone.
Structural analogs (e.g., 2-amino-6-methylpyridine) carry H310 (Fatal in contact with skin)
classifications.[1] Treat this substance as a potential dermal toxin.[2]

GHS Hazard Classification (Consolidated)
o Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).

o Acute Toxicity (Dermal): Category 3 (Toxic in contact with skin - Precautionary assignment
based on analog data).

o Skin/Eye Irritation: Category 2/2A (Causes severe irritation).
e STOT-SE: Category 3 (Respiratory irritation).[1]

Mechanism of Toxicity (The "Why")

Aminopyridines are known voltage-gated potassium channel blockers. Systemic absorption can
lead to neuronal hyperexcitability, manifesting as:
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» Early Signs: Paresthesia (tingling) around the mouth and fingertips.
e Acute Exposure: Tremors, gait abnormalities, and in severe cases, seizures.

* Route of Entry: The lipophilic nature of the chloro-methyl substitution enhances dermal
penetration compared to the parent aminopyridine.

Engineering Controls & Containment Strategy

The following diagram illustrates the Hierarchy of Containment required for handling this
compound. Reliance on PPE alone is a critical failure mode.

Primary Containment (Source Control)

Vented Balance Enclosure Glovebox / Isolator Figure 1: Containment Strategy for Potent Aminopyridines.
(HEPA Filtered) (For weighing >1g) Blue nodes indicate weighing zones; Green indicates reaction zones.

Transfer to Reaction Vessel

Essential for Weighing Preferred for Solids

Secondary Control (Rrocess)

(Septum/Syringe)

Chemical Fume Hood lonizing Fan Closed Transfer
(Face Velocity > 100 fpm) (Prevent Dust Dispersal)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific task. Standard nitrile gloves are insufficient for prolonged
contact with chlorinated aromatic amines due to rapid permeation.
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Protection Zone

PPE Requirement

Rationale

Hand Protection

Double Gloving Strategy:1.
Inner: Nitrile (4 mil)2. Outer:
Laminate (Silver Shield/4H) or
Thick Nitrile (8 mil)

Chlorinated pyridines can
permeate standard nitrile in
<15 mins. Laminate offers >4

hr breakthrough protection.

Respiratory

P100 / N95 Respirator (if
outside hood)ldeally, no
respiratory protection is
needed if engineering controls

are effective.

Prevents inhalation of fine dust
during weighing or spill

cleanup.

Tyvek® Lab Coat (Disposable)

Prevents contamination of

street clothes; disposable

Body i )
with wrist cuffs. nature prevents cross-
contamination in laundry.
Corrosive potential to corneal
Chemical Splash Goggles + tissue; standard safety glasses
Eye/Face

Face Shield (for scale-up).

do not seal against airborne
dust.

Operational Handling Protocols

A. Weighing & Transfer (The High-Risk Step)

» Static Hazard: This solid is prone to static charge. Use an anti-static gun or ionizing fan

inside the balance enclosure.

e Technique:

o Place the receiving vessel (tared) inside the enclosure.

o Dispense the solid using a disposable spatula. Do not reuse spatulas.

o Wipe the exterior of the container with a solvent-dampened wipe (methanol) before

removing it from the hood.
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o Self-Validation: Check the balance area with a UV light (if the compound is fluorescent,
common for pyridines) or visually inspect for dust residue.

B. Reaction Setup & Synthesis

¢ Solvent Choice: Dissolve the solid immediately upon weighing to reduce dust hazard.
e Incompatibilities:

o Strong Oxidizers: Risk of vigorous reaction.

o Acids: Exothermic salt formation.

o Boronic Acids (Chan-Lam/Suzuki): When using copper catalysts (e.g., Cu(OAc)z2), ensure
the system is vented to a scrubber if volatile byproducts are generated.

C. Workup & Purification

e Quenching: Acidify aqueous waste streams to protonate the pyridine nitrogen (forming the
salt), which significantly reduces volatility and skin permeability.

o Rotary Evaporation: Use a secondary trap (cold finger) to prevent pump oil contamination.
Clean the bump trap immediately after use.

Emergency Response & Spills

Scenario: A 500mg vial shatters on the floor.

Figure 2: Dry Powder Spill Response Protocol.

Spill Detected Evacuate Area Don PPE: Cover with Wet Paper Towels Wipe with 10% HCI
P! (Allow dust to settle 15m) Tyvek, Goggles, P100, Double Gloves (Prevents Dust) (Converts to Salt)

Click to download full resolution via product page

First Aid Measures:
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Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (enhances
absorption).

Eye Contact: Rinse immediately.

Ingestion: Do not induce vomiting. Transport to ER with SDS.

Storage & Stability

Degradation: Aminopyridines can oxidize, turning from white to brown.

Protocol: Store in amber vials, taped with Parafilm, under an inert atmosphere
(Nitrogen/Argon) at 2-8°C.

Shelf Life: Re-test purity (HPLC) every 12 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

5. 2-Amino-4-chloro-6-methylpyrimidine 97 5600-21-5 [sigmaaldrich.com]
6. researchgate.net [researchgate.net]

7. US6136982A - Synthesis of 3-amino-2-chloro-4-methylpyridine from acetone and ethyl
cyanoacetate - Google Patents [patents.google.com]

To cite this document: BenchChem. [High-Potency Handling Protocol: 6-Chloro-4-
methylpyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118308/docs#high-potency-handling-protocol-6-
chloro-4-methylpyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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